Cas no 151362-68-4 (5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE&)

• Product Name: 5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE&
• CAS No: 151362-68-4
• MF: C₁₂H₁₆N₆O₄
• MW: 312.309460163116
• CID: 99564
• Update Time: 2023-04-02

5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE& Chemical and Physical Properties

Names and Identifiers

• b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl-2,8-t2)-1-deoxy-N-ethyl- (9CI)
• 5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE&

• Inchi： 1S/C12H16N6O4/c1-2-14-11(21)8-6(19)7(20)12(22-8)18-4-17-5-9(13)15-3-16-10(5)18/h3-4,6-8,12,19-20H,2H2,1H3,(H,14,21)(H2,13,15,16)/t6-,7+,8-,12+/m0/s1/i3T,4T
• InChI Key： JADDQZYHOWSFJD-QKXSMRAISA-N
• SMILES： O1[C@@H](N2C3=C(N=C2[3H])C(N)=NC([3H])=N3)[C@H](O)[C@H](O)[C@H]1C(NCC)=O

Computed Properties

• Exact Mass: 312.14
• Monoisotopic Mass: 312.14
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7

5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE& Security Information

• Hazardous Material transportation number：UN 2910 7
• Hazard Category Code： 10-26/27/28-36/37/38
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：−20°C